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Introduction
Gaxilose, administered as the oral solution LacTEST, is a non-invasive diagnostic agent for

identifying hypolactasia, also known as lactase deficiency, the underlying cause of lactose

intolerance.[1][2] This synthetic disaccharide, 4-O-β-D-galactopyranosyl-d-xylose, serves as a

substrate for the intestinal enzyme lactase.[3] Upon enzymatic cleavage, Gaxilose releases D-

xylose, which is absorbed and subsequently excreted in the urine.[2][4] The quantification of

urinary D-xylose provides a direct measure of in vivo lactase activity, offering a valuable tool for

clinical and research settings.[3][4]

Principle of the Test
The Gaxilose (LacTEST) test is based on the specific enzymatic hydrolysis of Gaxilose by

lactase in the small intestine.[3] In individuals with sufficient lactase activity, Gaxilose is broken

down into galactose and D-xylose. The released D-xylose is readily absorbed into the

bloodstream and excreted in the urine.[2] Conversely, in individuals with lactase deficiency, the

hydrolysis of Gaxilose is minimal, leading to significantly lower levels of D-xylose in the urine.

[2] Therefore, the amount of D-xylose excreted in the urine over a specified period is directly

proportional to the intestinal lactase activity.[4]
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Non-invasive: The test requires only oral administration of the solution and urine collection,

avoiding the need for blood draws or invasive procedures like intestinal biopsies.[2][3]

Direct Measurement: It provides a quantitative assessment of lactase enzyme activity.[4]

High Specificity and Sensitivity: Studies have shown that the Gaxilose test has high

sensitivity and specificity for diagnosing hypolactasia.[5]

Patient-Friendly: The procedure is generally well-tolerated and less burdensome for patients

compared to other diagnostic methods like the hydrogen breath test.[2][3]

Quantitative Data Summary
The following tables summarize key quantitative parameters for the administration and

interpretation of the Gaxilose (LacTEST) oral solution.

Parameter Value Reference

Standard Oral Dose 0.45 g of Gaxilose [2][4]

Administration Volume
Dissolved in 100-250 mL of

water
[4]

Urine Collection Period 5 hours [2][4]

Study/Method

Urinary D-xylose
Cut-off Value for
Lactose
Malabsorption

Collection Period Reference

Automated Assay 19.18 mg 5 hours [4][6]

Phase I/Ib Clinical

Trial
27.58 mg 4 hours [7]

Phase I/Ib Clinical

Trial
37.87 mg 5 hours [7]
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Experimental Protocols
Patient Preparation
To ensure the accuracy of the Gaxilose test, the following patient preparation guidelines are

recommended:

Fasting: The patient should fast overnight (8-12 hours) before the test. Only water is

permitted.[8]

Dietary Restrictions: For 24 hours prior to the test, the patient should avoid high-fiber foods,

dairy products, and other foods that may interfere with the test results.[8][9]

Medications: Certain medications can interfere with the test. It is crucial to review the

patient's current medications. Antibiotics should be avoided for at least two weeks prior to the

test.[8][9]

Lifestyle: The patient should avoid smoking and strenuous exercise on the day of the test.[8]

[9]

Administration and Sample Collection Protocol
Baseline Urine Sample: The patient should empty their bladder in the morning before the test

begins, and this urine is discarded.[4]

Gaxilose Administration: A single dose of 0.45 g of Gaxilose (LacTEST) is dissolved in 100-

250 mL of water and administered orally to the patient.[4]

Urine Collection: All urine produced over the next 5 hours is collected in a single container.[2]

[4] Some protocols may involve separate collections for 0-4 hours and 4-5 hours for more

detailed analysis.[2]

Sample Handling: The total volume of the collected urine should be measured and recorded.

A well-mixed aliquot of the urine should be stored at -20°C or lower until analysis.[10]

Analytical Methods for D-xylose Quantification
Several methods are available for the quantification of D-xylose in urine samples.
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Phloroglucinol Colorimetric Method: This is a traditional method for D-xylose determination. It

involves the reaction of D-xylose with a phloroglucinol color reagent, and the resulting

absorbance is measured spectrophotometrically at 554 nm.[1][10]

Enzymatic Method: A more recent and automatable method utilizes the enzyme xylose

dehydrogenase. This enzyme catalyzes the oxidation of D-xylose, and the resulting change

in absorbance at 340 nm is measured to determine the D-xylose concentration.[1][11] This

method is considered an excellent alternative to the manual phloroglucinol reaction.[1]
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Caption: Mechanism of Gaxilose action for diagnosing hypolactasia.
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Caption: Experimental workflow for the Gaxilose (LacTEST) protocol.
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Contraindications and Interferences
Severe Renal Impairment: Patients with severe kidney disease may have altered D-xylose

excretion, potentially leading to inaccurate results.[4]

Bacterial Overgrowth: Small intestinal bacterial overgrowth can potentially interfere with the

test.[4]

Incorrect Urine Collection: Incomplete or improperly timed urine collection is a significant

source of error. It is essential to ensure the patient understands and follows the collection

instructions accurately.[4]

Conclusion
The Gaxilose (LacTEST) oral solution provides a reliable, non-invasive, and patient-friendly

method for the diagnosis of hypolactasia. Adherence to proper patient preparation,

administration, and sample collection protocols is critical for obtaining accurate and

reproducible results. The quantification of urinary D-xylose offers a direct assessment of

lactase activity, making it a valuable tool for researchers, scientists, and drug development

professionals in the study of lactose intolerance and related gastrointestinal disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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